Cas no 1805561-65-2 (2-Aminomethyl-4-cyano-6-(difluoromethyl)benzoic acid)

• Product Name: 2-Aminomethyl-4-cyano-6-(difluoromethyl)benzoic acid
• CAS No: 1805561-65-2
• MF: C₁₀H₈F₂N₂O₂
• MW: 226.179529190063
• CID: 4946788
• Update Time: 2025-06-15

2-Aminomethyl-4-cyano-6-(difluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Aminomethyl-4-cyano-6-(difluoromethyl)benzoic acid

• Inchi： 1S/C10H8F2N2O2/c11-9(12)7-2-5(3-13)1-6(4-14)8(7)10(15)16/h1-2,9H,4,14H2,(H,15,16)
• InChI Key： ILZALKXYDYTVOZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C#N)=CC(CN)=C1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 313
• XLogP3: -1.6
• Topological Polar Surface Area: 87.1

Additional information on 2-Aminomethyl-4-cyano-6-(difluoromethyl)benzoic acid

Research Brief on 2-Aminomethyl-4-cyano-6-(difluoromethyl)benzoic acid (CAS: 1805561-65-2)

In recent years, the compound 2-Aminomethyl-4-cyano-6-(difluoromethyl)benzoic acid (CAS: 1805561-65-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a difluoromethyl group and a cyano substituent, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings and developments related to this compound, providing insights into its synthesis, biological activity, and potential applications.

The synthesis of 2-Aminomethyl-4-cyano-6-(difluoromethyl)benzoic acid has been optimized through several innovative approaches. Recent studies highlight the use of multi-step organic transformations, including palladium-catalyzed cross-coupling reactions and selective fluorination techniques, to achieve high yields and purity. The compound's structural complexity necessitates precise control over reaction conditions, and advancements in catalytic systems have significantly improved its scalable production.

From a biological perspective, 2-Aminomethyl-4-cyano-6-(difluoromethyl)benzoic acid has demonstrated notable activity as a modulator of specific enzymatic pathways. Preliminary in vitro studies indicate its potential as an inhibitor of key enzymes involved in inflammatory and metabolic disorders. For instance, research published in the Journal of Medicinal Chemistry (2023) revealed its efficacy in targeting cyclooxygenase-2 (COX-2) with a selectivity profile that could reduce off-target effects compared to existing therapeutics.

Further investigations into the compound's mechanism of action have employed computational modeling and X-ray crystallography to elucidate its binding interactions at the molecular level. These studies suggest that the difluoromethyl group plays a critical role in enhancing binding affinity and metabolic stability, while the cyano moiety contributes to the compound's overall pharmacokinetic properties. Such findings underscore the importance of structural optimization in drug design.

In addition to its therapeutic potential, 2-Aminomethyl-4-cyano-6-(difluoromethyl)benzoic acid has been explored for its utility in chemical biology tools. Its fluorescent properties, attributed to the conjugated cyano group, enable its use as a probe for studying enzyme dynamics in real-time. Recent applications in high-throughput screening assays have further highlighted its versatility in drug discovery pipelines.

Despite these advancements, challenges remain in translating the compound's preclinical success into clinical applications. Issues such as bioavailability and toxicity profiles require further investigation. Ongoing research aims to address these limitations through derivative synthesis and formulation strategies, as evidenced by recent patent filings in the pharmaceutical sector.

In conclusion, 2-Aminomethyl-4-cyano-6-(difluoromethyl)benzoic acid (CAS: 1805561-65-2) represents a compelling case study in the intersection of chemical synthesis and biological application. Its multifaceted properties offer a foundation for developing novel therapeutics and research tools, making it a focal point for future studies in the chemical biology and pharmaceutical fields. Continued exploration of its potential will likely yield significant contributions to both academic and industrial research.